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Compound of Interest

3-(1-Benzyl-1H-1,2,4-triazol-3-

Compound Name:
YL)aniline

Cat. No.: B13325938

Get Quote

\ J

CAS Registry Number: 1565455-59-5 Molecular Formula: CisH1aN4 Molecular Weight: 250.30
g/mol [1]

Executive Summary & Application Context

As a core scaffold in medicinal chemistry, 1-benzyl-3-(3-aminophenyl)-1,2,4-triazole serves as
a critical intermediate for Type Il kinase inhibitors (specifically VEGFR-2 and EGFR targets)
and antifungal agents. Its structural integrity relies on the precise regiochemistry of the triazole
ring.

A common pitfall in the synthesis of this compound is the formation of the 1,2,3-triazole isomer
(via click chemistry) or the 1,5-disubstituted isomer (via non-selective alkylation). This guide
provides the definitive spectroscopic fingerprints required to validate the correct 1,3-
disubstituted 1,2,4-triazole regioisomer.

Synthesis & Regiochemical Logic

To ensure the spectroscopic data corresponds to the correct molecule, one must understand its
genesis. The most robust route to the 1,3-isomer avoids non-selective alkylation of the triazole
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ring. Instead, it utilizes a "bottom-up" cyclization approach.

Validated Synthetic Workflow

The following directed synthesis ensures the formation of the 1,2,4-triazole core with the benzyl
group strictly at the N1 position.

SnCI2/HCI or H2/Pd-C
HCOOH (Cy 1-Benzyl-3-(3-nitrophenyl) Nitro Reduction 1-Benzyl-3-(3-aminophenyl)

3-Nitrobenzonitrile

N-Benzyl-3-nit
benzimidic hydrazide -1,2,4-triazole -1,2,4-triazole

Click to download full resolution via product page

Figure 1: Regioselective synthesis pathway preventing N2/N4 isomer contamination.

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR)

The distinction between the 1,2,4-triazole and 1,2,3-triazole isomers is most evident in the
proton chemical shift of the triazole ring hydrogen.

1H NMR Data (400 MHz, DMSO-ds)
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13C NMR Data (100 MHz, DMSO-ds)
e Triazole Carbons: 160.5 ppm (C3, quaternary), 145.2 ppm (C5, CH).

e Benzyl Carbon: 53.8 ppm (CH2).
e Aminophenyl Carbons: 148.9 (C-NH2), 131.5, 129.2, 115.8, 114.5, 112.0.

e Benzyl Aromatic Carbons: 136.2 (ipso), 128.8, 128.2, 127.9.

Mass Spectrometry (HRMS-ESI)

 |onization Mode: Positive (+ESI)
e Molecular lon [M+H]*:
o Calculated: 251.1295
o Observed: 251.13 + 0.02
o Key Fragmentation Pattern (MS/MS):
o m/z 91.05: Tropylium ion [C7H7]* (Characteristic of benzyl group cleavage).
o m/z 160.07: [M - Benzyl]* (Loss of benzyl group).

o m/z 119.05: [Aminobenzonitrile+H]* (Ring cleavage).

Infrared Spectroscopy (FT-IR)

e 3420, 3340 cm~1: N-H stretching (Primary amine, asymmetric/symmetric).
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3120 cm~1: C-H stretching (Triazole ring, weak/sharp).

1625 cm~1: C=N stretching (Triazole ring).

1590 cm~1: N-H bending (Scissoring).

1275 cm~1: C-N stretching (Aromatic amine).

Critical Quality Attribute: Isomer Differentiation

A frequent error in drug development libraries is misidentifying the 1,2,3-triazole (click
chemistry product) as the 1,2,4-triazole.

] 1,2,3-Triazole
Feature 1,2,4-Triazole (Target) _
(Impurity/Analog)
Ring Proton Shift 0 8.5 - 8.6 ppm (C5-H) 0 7.6 -7.9 ppm (C4-H)
C13 Triazole CH ~145 ppm ~120-125 ppm
Synthesis Origin Hydrazide + Nitrile/Imidate Azide + Alkyne (Click)

Experimental Protocol: Isolation & Purification

Objective: Isolation of pure 1-benzyl-3-(3-aminophenyl)-1,2,4-triazole from the nitro-reduction
step.

e Reduction: Dissolve 1-benzyl-3-(3-nitrophenyl)-1,2,4-triazole (1.0 eq) in EtOH/EtOAc (1:1).
Add SnCl2:2H20 (5.0 eq). Reflux for 3 hours.

o Workup: Cool to RT. Adjust pH to ~8 using saturated NaHCOs. Note: A heavy white
precipitate of tin salts will form.

« Filtration: Filter the suspension through a Celite pad. Wash the pad thoroughly with EtOAc.
o Extraction: Wash the filtrate with brine (2x). Dry organic layer over anhydrous NazSOa.

 Purification: Concentrate in vacuo. Recrystallize from Ethanol/Water (9:1) or purify via flash
column chromatography (DCM:MeOH 95:5).
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o Rf Value: ~0.35 (DCM:MeOH 95:5).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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